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Compound of Interest

Compound Name: Lanthanum hexaboride

CAS No.: 12008-21-8

Cat. No.: B577150

Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

troubleshooting procedures and rejuvenation techniques for aged Lanthanum Hexaboride
(LaB₆) cathodes.

Frequently Asked Questions (FAQs)
Q1: What are the common signs of an aged or contaminated LaB₆ cathode?

Common indicators include unstable or fluctuating emission current, a complete loss of

emission, or the need for progressively higher operating temperatures to achieve desired

emission levels.[1] You might also observe sudden changes in the cross-over image or the

appearance of a "hollow" beam instead of a focused spot.[2][3]

Q2: What are the primary causes of LaB₆ cathode degradation?

The primary causes of degradation are poor vacuum conditions and surface contamination.[4]

Residual gases in the electron gun, particularly water vapor and oxygen, can react with the

LaB₆ surface, forming oxides that inhibit emission.[5] Contaminants like fluorine can also
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"poison" the cathode surface.[1] Operating the cathode at excessively high temperatures

accelerates the evaporation of the LaB₆ crystal, leading to a shorter lifespan.[6]

Q3: Can a poorly performing LaB₆ cathode be rejuvenated?

Yes, in many cases, performance can be restored. The two primary rejuvenation techniques

involve a controlled, short-duration operation at a very high temperature to evaporate the

contaminated surface layer, or a procedure involving the introduction of oxygen into the

vacuum chamber to chemically clean the cathode surface.[1][4]

Q4: What is the typical operational lifespan of a LaB₆ cathode?

With a proper gun vacuum of 10⁻⁷ torr or better, LaB₆ cathodes can achieve thousands of

hours of stable operation.[7] In well-maintained systems, lifetimes of 3,000 to 4,000 hours, and

even up to six months of continuous use, are regularly achieved.[7] Lifespan is a trade-off with

brightness; higher brightness requires higher temperatures, which shortens the cathode's life.

[2]

Q5: What is the "double saturation effect" and what does it indicate?

The double saturation effect is a phenomenon observed during cathode heat-up, where the

emission appears to saturate at a relatively low temperature, but is unstable and may suddenly

drop, causing the beam to become hollow.[3] Increasing the temperature further leads to a

second, stable saturation point. This effect indicates the presence of a surface oxide layer that

is being burned off. The first saturation is characteristic of the contaminated surface, while the

second is characteristic of the clean LaB₆.[3]

Troubleshooting Guide
This guide addresses specific issues you may encounter with your LaB₆ cathode.

Problem: My emission current is unstable and fluctuates.

Possible Cause 1: Poor Vacuum. Gas pulses from heating or electron desorption within the

instrument can cause emission current variations.[2] The pressure in the gun chamber is

critical and should ideally be below 5x10⁻⁷ torr.[5]
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Action: Verify the vacuum level in the gun chamber. Perform the recommended outgassing

procedure for your instrument to remove adsorbed water vapor from the Wehnelt cap and

surrounding components.[5]

Possible Cause 2: Surface Contamination. The cathode surface may be contaminated with

residual gases or other elements like fluorine.[1] This can lead to erratic emission.

Action: Attempt a rejuvenation procedure. The controlled oxygen exposure method is often

effective for cleaning the filament surface.[1]

Problem: I have no emission current.

Possible Cause 1: Severe Contamination or End-of-Life. The cathode may be heavily

contaminated or the LaB₆ crystal may be fully depleted.

Action: First, attempt a rejuvenation technique, such as the over-temperature operation, to

evaporate the surface layer.[4] If this does not restore emission, the cathode has likely

reached its end-of-life and must be replaced.

Possible Cause 2: Power Supply or Electrical Connection Issue.

Action: Before assuming the cathode is faulty, verify that the heater power supply is

functioning correctly and that all electrical connections to the cathode base are secure.

Problem: The beam image (cross-over) is asymmetric or distorted.

Possible Cause 1: Cathode Misalignment. The cathode tip may not be properly centered

within the Wehnelt aperture. Poor centering can result in an asymmetric beam profile as the

cathode reaches saturation.[6]

Action: Follow your instrument's procedure for centering the cathode tip. This should be done

with an accuracy of approximately ±25 µm.[6]

Possible Cause 2: Wehnelt Aperture Contamination. Material evaporating from the cathode

can contaminate the Wehnelt aperture, causing sideways motion or distortion of the beam

image.[2][8]
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Action: The Wehnelt cap may need to be carefully removed and cleaned according to the

manufacturer's instructions.

Data Presentation
Table 1: Recommended Operating and Rejuvenation Parameters
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Parameter Recommended Value Notes

Normal Operation

Operating Temperature 1700 K to 1900 K

Higher temperatures provide

greater brightness but reduce

cathode lifespan.[2]

Operating Vacuum
< 5 x 10⁻⁷ torr (10⁻⁸ torr is

ideal)

A clean vacuum is the most

critical factor for achieving long

cathode life.[5]

Heater Current (Max) < 2.1 A

Exceeding this value will

significantly limit the cathode's

lifetime to a few hundred

hours.[2]

Over-Temperature

Rejuvenation

Rejuvenation Temperature 2000 K to 2100 K

This elevated temperature

evaporates the contaminated

surface layer.[4]

Duration 10 to 15 minutes

Sufficient time to expose the

fresh LaB₆ material

underneath.[4]

Oxygen Exposure

Rejuvenation

Oxygen Pressure ~5 x 10⁻⁷ Torr

This pressure allows for

controlled cleaning of the

cathode surface.[1]

Emission Current (Target) ~50 µA (not to exceed 100 µA)

The emission current will rise

as the surface is cleaned;

adjust parameters to stay

within this range.[1]
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| Duration | 5 to 20 minutes | The process is complete when the emission current becomes

stable.[1] |

Experimental Protocols
Protocol 1: Rejuvenation by Over-Temperature Operation

This procedure is designed to remove a contaminated or oxidized surface layer by thermal

evaporation.

Ensure High Vacuum: Verify that the electron gun chamber pressure is stable and at or

below 1x10⁻⁷ torr.

Initial Heat-up: Gradually increase the cathode heater current/voltage to bring the cathode to

its normal maximum operating temperature (approx. 1850 K).[4]

Increase to Rejuvenation Temperature: Carefully increase the heater power to raise the

cathode temperature to between 2000 K and 2100 K.[4]

Hold and Monitor: Maintain this temperature for 10 to 15 minutes. During this time, you

should observe the emission current reappearing and stabilizing.[4]

Reduce Temperature: As soon as a stable emission is re-established, immediately reduce

the heater power to return the cathode to its normal operating temperature (1750 K to 1850

K).[4]

Optimize: Proceed with the standard procedure for optimizing emission and alignment for

your instrument.

Protocol 2: Rejuvenation by Controlled Oxygen Exposure

This procedure uses a small amount of oxygen to chemically clean the cathode surface.

Set Initial Parameters: Set the instrument's beam voltage to 1 kV and the emission voltage

control to its maximum setting.[1]

Heat Cathode: Increase the filament (heater) current to its normal operating value (typically

1.3 to 1.5 amps for some systems).[1]
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Introduce Oxygen: Using a precision leak valve, carefully bleed oxygen (O₂) into the vacuum

chamber until the pressure stabilizes at approximately 5 x 10⁻⁷ Torr.[1]

Establish Emission Current: Slowly adjust the emission voltage until you achieve an

emission current of about 50 µA.[1]

Monitor and Adjust: The oxygen will begin to clean the filament, causing the emission current

to rise. You must continuously monitor the emission and adjust the emission voltage to keep

the current from exceeding 100 µA.[1]

Stabilize: Continue this process until the emission current becomes stable, which typically

takes 5 to 20 minutes.[1]

Remove Oxygen: Once the emission is stable, close the leak valve to turn off the oxygen

supply. The chamber pressure should return to its base level.

Extended Cleaning (Optional): If the emission current drops again after the oxygen is turned

off, it may indicate persistent low-level contamination in the chamber. In this case, you can

leave the oxygen on for an extended period at a lower pressure, such as 2 x 10⁻⁸ Torr.[1]

Visualizations
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Rejuvenation Options

Emission Problem Detected
(Unstable, Low, or No Emission)

Check Gun Vacuum
(< 5e-7 Torr?)

Vacuum OK

Yes

Vacuum Poor

No

Check Beam Symmetry
and Cathode Alignment

Perform System
Outgassing Procedure

Re-check Emission

Resolved

Problem Persists:
Replace Cathode

No Change

Attempt Oxygen
Rejuvenation

Emission Restored
& Stable

Success Fail

Attempt Over-Temp
Rejuvenation

Success Fail

Symmetric

Yes

Asymmetric/Distorted

No

Observe Saturation
(Hollow Beam?)

Re-center Cathode
in Wehnelt

Yes, 'Double Saturation'

Yes

No, Stable Saturation

No

Increase Temperature Past
First Saturation Peak

Click to download full resolution via product page

Caption: Troubleshooting workflow for diagnosing and resolving common LaB₆ cathode issues.
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Oxygen Rejuvenation Workflow

1. Set Beam Voltage (1kV)
& Heat Filament to Normal Temp

2. Bleed O₂ into Chamber
(Target: 5e-7 Torr)

3. Adjust Emission Voltage
to achieve ~50µA Current

4. Monitor Emission Current
(It will rise as surface cleans)

5. Continuously Adjust Voltage
to keep Current < 100µA

Rising

6. Is Emission Stable?

No (Still cleaning)

7. Turn off O₂ Supply

Yes

8. Return to Normal Operation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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